Cas no 69049-74-7 (Nedocromil sodium)

• Product Name: Nedocromil sodium
• CAS No: 69049-74-7
• MF: C₁₉H₁₅NNa₂O₇
• MW: 415.304447412491
• MDL: MFCD00941388
• CID: 58926
• PubChem ID: 50295
• Update Time: 2025-06-08

Nedocromil sodium Chemical and Physical Properties

Names and Identifiers

• Nedocromil sodium
• NEDOCROMIL DISODIUM SALT
• [9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano[3,2-g]quinoline]-2,8-dicarboxylic acid disodium salt
• 4H-Pyrano(3,2-G)quinoline-2,8-dicarboxylic acid, 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-, disodium salt
• Alocril
• Tilade
• Unii-et8if4ks1t
• disodium,9-ethyl-4,6-dioxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylate
• 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylic acid disodium salt
• disodium 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano[3,2-g]-quinoline-2,8-dicarboxylate
• dissodium 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano<3,2-g>quinoline-2,8-dicarboxylate
• Nedocromil sodium (USAN)
• Tilarin
• UNII-ET8IF4KS1
• 9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylic acid sodium salt
• DTXSID00219115
• Disodium-9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylate
• NEDOCROMIL SODIUM [VANDF]
• Nedocromil sodium [USAN]
• AKOS015909770
• FT-0603491
• DTXCID20141606
• Abrevia
• HY-16344
• Nedocromil, Disodium Salt
• disodium 9-ethyl-4,6-dioxo-10-propyl-6,9-dihydro-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylate
• Tilavist
• ET8IF4KS1T
• Alocril (TN)
• Sodium 9-ethyl-4,6-dioxo-10-propyl-6,9-dihydro-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylate
• disodium;9-ethyl-4,6-dioxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylate
• 69049-74-7
• JQEKDNLKIVGXAU-UHFFFAOYSA-L
• A915577
• Tayled
• D00527
• NEDOCROMIL SODIUM [JAN]
• FPL 59002KP
• NEDOCROMIL SODIUM [ORANGE BOOK]
• 4H-PYRANO(3,2-G)QUINOLINE-2,8-DICARBOXYLIC ACID, 9-ETHYL-6,9-DIHYDRO-4,6-DIOXO-10-PROPYL-, SODIUM SALT (1:2)
• AS-83242
• CHEBI:7493
• Sodium, Nedocromil
• FPL-59002KP
• disodium 9-ethyl-4,6-dioxo-10-propyl-6,9-dihydro-4H-pyrano[3,2-g]quinoline-2,8-dicarboxylate
• NEDOCROMIL SODIUM [MART.]
• Tilade (TN)
• NEDOCROMIL DISODIUM SALT [MI]
• SCHEMBL24944
• CHEMBL915
• NEDOCROMIL SODIUM (MART.)
• Q27107508
• disodium 9-ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano-[3,2-g]-quinoline-2,8-dicarboxylate
• Rapitil
• Nedocromil Sodium (Technical Grade)
• NEDOCROMIL SODIUM [WHO-DD]
• CS-0006296
• DA-56086

• MDL： MFCD00941388
• Inchi： 1S/C19H17NO7.2Na/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11;;/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26);;/q;2*+1/p-2
• InChI Key： JQEKDNLKIVGXAU-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].O1C(C(=O)[O-])=CC(C2=CC3C(C=C(C(=O)[O-])N(CC)C=3C(=C12)CCC)=O)=O

Computed Properties

• Exact Mass: 415.06400
• Monoisotopic Mass: 415.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 742
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Boiling Point: 645.5 °C at 760 mmHg
• Flash Point: 344.2°C
• Solubility: H2O: soluble20mg/mL, clear
• PSA: 132.47000
• LogP: -0.19270

Nedocromil sodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Nedocromil sodium

Nedocromil Sodium (CAS No. 69049-74-7): A Comprehensive Overview

Nedocromil sodium (CAS No. 69049-74-7) is a well-known anti-inflammatory and bronchodilator medication used primarily in the management of asthma and allergic rhinitis. This compound has been extensively studied for its efficacy and safety, making it a valuable tool in the arsenal of respiratory medications. In this comprehensive overview, we will delve into the chemical properties, pharmacological actions, clinical applications, and recent research advancements related to nedocromil sodium.

Chemical Properties: Nedocromil sodium is a white to off-white crystalline powder with a molecular formula of C13H13NO5·Na and a molecular weight of 282.23 g/mol. It is soluble in water and slightly soluble in ethanol. The compound is stable under normal storage conditions but should be protected from light and moisture to maintain its integrity. The chemical structure of nedocromil sodium includes a chromone ring, which is responsible for its anti-inflammatory properties.

Pharmacological Actions: The primary mechanism of action for nedocromil sodium involves the stabilization of mast cells and basophils, preventing the release of mediators such as histamine, leukotrienes, and prostaglandins. This action helps to reduce inflammation and bronchospasm, making it effective in managing asthma symptoms. Additionally, nedocromil sodium has been shown to inhibit the activation of eosinophils and neutrophils, further contributing to its anti-inflammatory effects.

Clinical Applications: Nedocromil sodium is commonly prescribed as an inhalation solution or aerosol for the treatment of asthma and allergic rhinitis. It is particularly useful in patients who require long-term control of their symptoms and those who are sensitive to other bronchodilators such as beta-agonists. Clinical trials have demonstrated that regular use of nedocromil sodium can significantly reduce the frequency and severity of asthma attacks, improve lung function, and enhance overall quality of life.

Safety Profile: Nedocromil sodium is generally well-tolerated by patients. Common side effects include coughing, throat irritation, and a bitter taste in the mouth. These side effects are usually mild and transient. More serious adverse reactions are rare but can include bronchospasm (paradoxical airway narrowing) and allergic reactions. Patients should be monitored closely during the initial stages of treatment to ensure they do not experience any severe side effects.

Recent Research Advancements: Recent studies have explored the potential of nedocromil sodium in treating other respiratory conditions beyond asthma. For instance, a study published in the Journal of Allergy and Clinical Immunology found that nedocromil sodium may be effective in reducing inflammation in chronic obstructive pulmonary disease (COPD) patients. Another study in the European Respiratory Journal highlighted its potential role in managing exercise-induced bronchoconstriction (EIB), a condition that affects many athletes.

Mechanistic Insights: Advances in molecular biology have provided deeper insights into the mechanisms by which nedocromil sodium exerts its anti-inflammatory effects. Research has shown that it can modulate intracellular signaling pathways involved in inflammation, such as the NF-κB pathway. By inhibiting the activation of this pathway, nedocromil sodium(NF-κB), it helps to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β., it helps to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β.

In conclusion, Nedocromil sodium strong > (CAS No. 69049-74-7) remains a valuable medication for managing respiratory conditions such as asthma and allergic rhinitis. Its unique mechanism of action, coupled with its favorable safety profile, makes it an important option for healthcare providers. Ongoing research continues to uncover new applications and mechanisms, further solidifying its place in modern respiratory medicine.